6-ethyl-5-methyl-N~4~-[4-(piperidin-1-ylcarbonyl)benzyl]pyrimidine-2,4-diamine

• IUPAC Name: [4-[[(2-amino-6-ethyl-5-methylpyrimidin-4-yl)amino]methyl]phenyl]-piperidin-1-ylmethanone
• InChI: InChI=1S/C20H27N5O/c1-3-17-14(2)18(24-20(21)23-17)22-13-15-7-9-16(10-8-15)19(26)25-11-5-4-6-12-25/h7-10H,3-6,11-13H2,1-2H3,(H3,21,22,23,24)
• InChI Key: VGJFQPQTAYRNNG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=NC(=N1)N)NCC2=CC=C(C=C2)C(=O)N3CCCCC3)C
• Molecular Formula: C20H27N5O
• Molecular Weight: 353.5 g/mol

Description

6-ethyl-5-methyl-N~4~-[4-(piperidin-1-ylcarbonyl)benzyl]pyrimidine-2,4-diamine, also known as ETP-46321, is a small molecule inhibitor that has shown potential in treating various types of cancers. It belongs to the class of tyrosine kinase inhibitors and inhibits the activity of several kinases, including FGFR1, FGFR2, and VEGFR2.

Mechanism of Action

6-ethyl-5-methyl-N~4~-[4-(piperidin-1-ylcarbonyl)benzyl]pyrimidine-2,4-diamine inhibits the activity of several kinases, including FGFR1, FGFR2, and VEGFR2. These kinases play a crucial role in the growth and survival of cancer cells. By inhibiting their activity, 6-ethyl-5-methyl-N~4~-[4-(piperidin-1-ylcarbonyl)benzyl]pyrimidine-2,4-diamine prevents the growth and proliferation of cancer cells.
Biochemical and Physiological Effects
6-ethyl-5-methyl-N~4~-[4-(piperidin-1-ylcarbonyl)benzyl]pyrimidine-2,4-diamine has been shown to have a significant impact on the biochemical and physiological processes in cancer cells. It induces cell cycle arrest and apoptosis, which leads to the death of cancer cells. 6-ethyl-5-methyl-N~4~-[4-(piperidin-1-ylcarbonyl)benzyl]pyrimidine-2,4-diamine also inhibits angiogenesis, which is the process of forming new blood vessels that supply nutrients and oxygen to cancer cells. By inhibiting angiogenesis, 6-ethyl-5-methyl-N~4~-[4-(piperidin-1-ylcarbonyl)benzyl]pyrimidine-2,4-diamine prevents the growth and spread of cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-ethyl-5-methyl-N~4~-[4-(piperidin-1-ylcarbonyl)benzyl]pyrimidine-2,4-diamine in lab experiments is its specificity towards the targeted kinases. It has a high affinity for FGFR1, FGFR2, and VEGFR2, which makes it an effective inhibitor of these kinases. However, the limitations of using 6-ethyl-5-methyl-N~4~-[4-(piperidin-1-ylcarbonyl)benzyl]pyrimidine-2,4-diamine in lab experiments include its low solubility, which can affect its bioavailability, and its potential toxicity towards normal cells.

Future Directions

There are several future directions for research on 6-ethyl-5-methyl-N~4~-[4-(piperidin-1-ylcarbonyl)benzyl]pyrimidine-2,4-diamine. One area of focus could be to investigate its potential in combination with immunotherapy, which has shown promising results in treating various types of cancers. Another direction could be to study its effectiveness in treating cancers that are resistant to other treatments, such as chemotherapy and radiation therapy. Additionally, further research could be conducted to explore the potential of 6-ethyl-5-methyl-N~4~-[4-(piperidin-1-ylcarbonyl)benzyl]pyrimidine-2,4-diamine in treating other diseases, such as fibrosis and inflammatory disorders.
Conclusion
6-ethyl-5-methyl-N~4~-[4-(piperidin-1-ylcarbonyl)benzyl]pyrimidine-2,4-diamine is a small molecule inhibitor that has shown potential in treating various types of cancers. Its specificity towards the targeted kinases and its ability to induce cell cycle arrest and apoptosis make it an effective inhibitor of cancer cells. Further research is needed to explore its potential in combination with other treatments and its effectiveness in treating other diseases.

Synthesis Methods

6-ethyl-5-methyl-N~4~-[4-(piperidin-1-ylcarbonyl)benzyl]pyrimidine-2,4-diamine can be synthesized using a multistep process. The synthesis starts with the reaction of 4-(piperidin-1-ylcarbonyl)benzaldehyde with ethyl acetoacetate to form 4-(piperidin-1-ylcarbonyl)benzylidene ethyl acetoacetate. This compound is then reacted with guanidine hydrochloride to form the pyrimidine ring. The final step involves the reaction of the pyrimidine compound with ethyl isocyanate to form 6-ethyl-5-methyl-N~4~-[4-(piperidin-1-ylcarbonyl)benzyl]pyrimidine-2,4-diamine.

Scientific Research Applications

6-ethyl-5-methyl-N~4~-[4-(piperidin-1-ylcarbonyl)benzyl]pyrimidine-2,4-diamine has been extensively studied for its potential in treating various types of cancers, including breast cancer, lung cancer, and gastric cancer. It has been shown to inhibit the growth of cancer cells and induce cell death. 6-ethyl-5-methyl-N~4~-[4-(piperidin-1-ylcarbonyl)benzyl]pyrimidine-2,4-diamine has also been found to be effective in combination with other cancer treatments, such as chemotherapy and radiation therapy.